Cas no 1240575-13-6 (1-(3-methylpiperazin-1-yl)hexan-1-one)

• Product Name: 1-(3-methylpiperazin-1-yl)hexan-1-one
• CAS No: 1240575-13-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD16811444
• CID: 5157861
• Update Time: 2026-03-04

1-(3-methylpiperazin-1-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylpiperazin-1-yl)hexan-1-one
• CCCCCC(=O)N1CCNC(C)C1

• MDL： MFCD16811444
• Inchi： 1S/C11H22N2O/c1-3-4-5-6-11(14)13-8-7-12-10(2)9-13/h10,12H,3-9H2,1-2H3
• InChI Key： OGHAZKXXDXEZMM-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)N1CCNC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(3-methylpiperazin-1-yl)hexan-1-one

Comprehensive Overview of 1-(3-methylpiperazin-1-yl)hexan-1-one (CAS No. 1240575-13-6)

1-(3-methylpiperazin-1-yl)hexan-1-one (CAS No. 1240575-13-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of a methylpiperazine moiety and a hexanone backbone makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in designing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in 1-(3-methylpiperazin-1-yl)hexan-1-one due to its potential as a pharmacophore—a molecular framework that can be modified to enhance biological activity. Its CAS No. 1240575-13-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

The compound's synthetic route and physicochemical properties are critical topics for chemists. For instance, its solubility, stability, and reactivity under various conditions are often discussed in forums and research papers. Additionally, the 3-methylpiperazine group contributes to its lipophilicity, a key factor in drug absorption and distribution. These attributes make 1-(3-methylpiperazin-1-yl)hexan-1-one a subject of interest for optimizing drug delivery systems.

Another hotspot in discussions about this compound is its potential role in neuropharmacology. Piperazine derivatives are known to interact with neurotransmitter receptors, and modifications to the hexanone chain could influence binding affinity. This has led to speculation about its utility in treating neurological disorders, though further studies are needed to validate these claims. The CAS No. 1240575-13-6 is often linked to queries about structure-activity relationships (SAR) in scientific literature.

From an industrial perspective, 1-(3-methylpiperazin-1-yl)hexan-1-one is valued for its scalability in organic synthesis. Manufacturers and suppliers highlight its use as a building block for creating diverse chemical libraries. The compound's purity and yield are frequently optimized to meet the demands of high-throughput screening in drug discovery pipelines.

Environmental and safety considerations are also part of the discourse around this compound. While it is not classified as hazardous, proper handling and storage are emphasized in material safety data sheets (MSDS). Researchers often search for degradation pathways and ecotoxicological data to ensure compliance with green chemistry principles.

In summary, 1-(3-methylpiperazin-1-yl)hexan-1-one (CAS No. 1240575-13-6) is a multifaceted compound with promising applications in pharmaceutical research and chemical synthesis. Its structural features and biological potential continue to inspire innovation, making it a focal point for both academic and industrial investigations.